Cas no 329929-29-5 (N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 329929-29-5
• MF: C₁₄H₁₅F₃N₄OS
• MW: 344.355311632156
• CID: 5708710
• PubChem ID: 683188
• Update Time: 2025-08-02

N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• Z25112594
• JS-1519
• N-(2,3-DIMETHYL-PH)-2-(4-ME-5-TRI-F-ME-4H-(1,2,4)TRIAZOL-3-YLSULFANYL)-ACETAMIDE
• AB00762566-01
• AKOS001320423
• N-(2,3-dimethylphenyl)-2-[[4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 329929-29-5
• N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C14H15F3N4OS/c1-8-5-4-6-10(9(8)2)18-11(22)7-23-13-20-19-12(21(13)3)14(15,16)17/h4-6H,7H2,1-3H3,(H,18,22)
• InChI Key： XYEZQTOSNUBJOZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C)C=1C)=O)C1=NN=C(C(F)(F)F)N1C

Computed Properties

• Exact Mass: 344.09186677g/mol
• Monoisotopic Mass: 344.09186677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.1Ų

Additional information on N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 329929-29-5)

The compound N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, identified by its CAS number 329929-29-5, is a specialized organic molecule with a unique structural framework. This chemical entity combines a dimethylphenyl moiety with a trifluoromethyl-substituted triazole ring, linked via a sulfanyl acetamide bridge. Such structural features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS 329929-29-5 aligns with this trend, as it often improves lipophilicity and binding affinity to target proteins. Researchers are increasingly exploring its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The 1,2,4-triazole core in this compound is another critical feature, as triazole derivatives are known for their diverse biological activities. This heterocyclic scaffold is frequently employed in antimicrobial, antifungal, and anti-inflammatory agents. The methyl substitution at the 4-position of the triazole ring further enhances its stability, making N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide a promising candidate for further pharmacological studies.

From a synthetic chemistry perspective, the sulfanyl acetamide linkage offers versatility in derivatization. This functional group can serve as a handle for further chemical modifications, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies. Such approaches are vital in optimizing the compound's efficacy and selectivity for specific biological targets.

Environmental and regulatory considerations are also paramount when discussing CAS 329929-29-5. While the compound is not classified as hazardous, its trifluoromethyl group raises questions about environmental persistence. Researchers are investigating its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. This aligns with the growing emphasis on sustainable chemical design in the industry.

In the context of intellectual property, N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been referenced in several patents, highlighting its potential commercial value. Its applications span across crop protection, where it may act as a herbicide or fungicide, and human health, where it could be developed into a therapeutic agent. The compound's multifaceted utility underscores its importance in interdisciplinary research.

Analytical characterization of CAS 329929-29-5 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for reproducibility in scientific studies. Advanced computational modeling, including density functional theory (DFT) calculations, is also employed to predict its physicochemical properties and interaction mechanisms.

As the scientific community continues to explore triazole-based compounds, CAS 329929-29-5 stands out due to its balanced combination of hydrophobicity and electronic effects. Future research may focus on its potential in addressing emerging challenges, such as antimicrobial resistance or crop diseases caused by evolving pathogens. The compound's adaptability makes it a valuable asset in the toolkit of modern chemists and biologists.

In conclusion, N-(2,3-Dimethylphenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide represents a compelling example of how strategic molecular design can yield compounds with broad applicability. Its CAS number 329929-29-5 serves as a gateway to a wealth of scientific inquiry, bridging gaps between synthetic chemistry, pharmacology, and environmental science. As research progresses, this compound is poised to contribute significantly to advancements in both human health and agricultural productivity.